Propargyl-PEG5-CH2CO2H
Propargyl-PEG5-CH2CO2H
Propargyl-PEG5-CH2CO2H is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1429934-37-1
VCID:
VC0540352
InChI:
InChI=1S/C13H22O7/c1-2-3-16-4-5-17-6-7-18-8-9-19-10-11-20-12-13(14)15/h1H,3-12H2,(H,14,15)
SMILES:
OC(COCCOCCOCCOCCOCC#C)=O
Molecular Formula:
C13H22O7
Molecular Weight:
290.31
Propargyl-PEG5-CH2CO2H
CAS No.: 1429934-37-1
Inhibitors
VCID: VC0540352
Molecular Formula: C13H22O7
Molecular Weight: 290.31
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1429934-37-1 |
---|---|
Product Name | Propargyl-PEG5-CH2CO2H |
Molecular Formula | C13H22O7 |
Molecular Weight | 290.31 |
IUPAC Name | Propargyl-PEG5-CH2CO2H |
Standard InChI | InChI=1S/C13H22O7/c1-2-3-16-4-5-17-6-7-18-8-9-19-10-11-20-12-13(14)15/h1H,3-12H2,(H,14,15) |
Standard InChIKey | QOUMZZIPISUGKO-UHFFFAOYSA-N |
SMILES | OC(COCCOCCOCCOCCOCC#C)=O |
Appearance | Solid powder |
Description | Propargyl-PEG5-CH2CO2H is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Propargyl-PEG5-CH2CO2H |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. |
Last Modified | Aug 20 2021 |
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